![molecular formula C22H30FN3O2 B5294063 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine](/img/structure/B5294063.png)
1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a derivative of piperidine and has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves its binding to the mu opioid receptor. This binding results in the activation of the receptor, which in turn leads to the inhibition of pain signals in the brain. Additionally, this compound has been found to have an effect on the release of dopamine in the brain, which may contribute to its potential applications in the treatment of drug addiction and depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been found to exhibit significant analgesic effects, making it a potential candidate for the development of opioid analgesics. Additionally, it has been shown to have an effect on the release of dopamine in the brain, which may contribute to its potential applications in the treatment of drug addiction and depression.
Advantages and Limitations for Lab Experiments
The advantages of using 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in lab experiments include its high binding affinity for the mu opioid receptor and its potential applications in the development of opioid analgesics. However, the limitations of using this compound include its complex mechanism of action and the potential for side effects.
Future Directions
There are numerous future directions for research involving 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine. These include further studies on its mechanism of action, its potential applications in the treatment of drug addiction and depression, and its potential as a novel opioid analgesic. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine involves the reaction of 1,4-bis(3-aminopropyl)piperazine with 4-fluorobenzoyl chloride and pyrrolidine-1-carbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography.
Scientific Research Applications
The potential applications of 1'-(4-fluorobenzoyl)-3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidine in scientific research are vast. This compound has been found to exhibit significant binding affinity for the mu opioid receptor, making it a potential candidate for the development of opioid analgesics. Additionally, it has been shown to have potential applications in the treatment of drug addiction and depression.
properties
IUPAC Name |
[1-[1-(4-fluorobenzoyl)piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30FN3O2/c23-19-7-5-17(6-8-19)21(27)25-14-9-20(10-15-25)26-13-3-4-18(16-26)22(28)24-11-1-2-12-24/h5-8,18,20H,1-4,9-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHJUCRNUHNPOIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.